Auxetic structures with negative Poisson’s ratio have received much attention due to their attractive behavioral properties in next-generation metamaterials and robotic applications. However, until now, there has been a lack of research into using soft materials to reliably develop a largely-deformable auxetic structures. Here, we develop soft polydimethylsiloxane (PDMS)-Ecoflex auxetic structures using a 3D printing technique, leading to high fabrication reliability and repeatability. Water-soluble filaments are employed to design sacrificial mold structures that quickly dissolve in warm water. By measuring the mechanical properties and light transmittance of soft composite membranes with various mixing ratios of PDMS and Ecoflex, the intrinsic characteristics of the composite membranes are determined. The newly fabricated soft auxetic structures composed of PDMS and Ecoflex composites always exhibit negative Poisson’s ratio during stretching. The negative Poisson’s ratio of the structure is maximized when PDMS and Ecoflex have a 2:1 mixing ratio and nominal strain is less than 5%. Advances in technology to reliably fabricate soft auxetic structures using 3D printers are believed to promote next-generation applications such as wearable sensors and energy-absorbing structures.

In this paper, natural frequencies and loss factors of cylindrical sandwich shells composed of the viscoelastic core layer, surrounded by functionally graded graphene-platelet reinforced polymer composite (FG-GPLRPC) and ceramic/metal (FG-ceramic/metal) are investigated. The viscoelastic layer is modeled via the fourth parameter fractional viscoelastic pattern, and the functionally graded ceramic/metal layer is theoretically modeled using a power-law function. The uniform, symmetric and un-symmetric patterns are considered for simulating the graphene platelet (GPL) nanofillers distributions along with the thickness direction. The classical shell theory is used for functionally graded layers and properties of the effective materials of GPLRPC multilayers are determined by using a modified Halpin–Tsai micromechanics model and the rule of mixture. The governing equations of motion are extracted by applying the Lagrange equation and the Rayleigh-Ritz method. The determinant of the coefficient matrix of the characteristic equation is calculated, and the natural frequencies and loss factors of the system are extracted. A study of the interactions of materials and geometrical factors such as the ratio of radius to length, the properties of functionally graded materials, and GPL weight fractions for patterns of proposed distributions are presented and some conclusions have been formed.

Recently, the demand for miniaturization and high sensitivity of the capacitive proximity sensors has increased noticeably for development of sensor networks. However, the volume and weight of conventional sensor devices are emerging as limitations in the practical application. In this paper, the stacked electrets-based highly sensitive noncontact capacitive sensor system (SENS) is proposed. The SENS is fabricated in compact-sized and light weight because electrets, which are dielectric materials that have quasi-permanent injected electric charges so can form external electric field, substitute the transmitter electrode and the external power source. Also, sensitivity of the SENS is effectively improved by stacking electrets. For experimental analysis, the electrostatic properties of the stacked electrets, which are due to the injected charges, and resultant influences on the sensitivity of the SENS are studied. In addition, based on experimental results, a proximity notification system with the SENS is developed using a LabVIEW program to demonstrate the practicality of the SENS.

The unique compressive behaviour of lattice cubic structures as well as their high specific strength and significant energy absorbing characteristics makes them an attractive solution for crashworthiness applications. Hence in this research study, the crashworthiness behaviour and energy absorbing characteristics of the thermoplastic polymer composite lattice cubic structures were experimentally investigated under quasi-static compression. Four design patterns such as Cuboctahedron, Kelvin cell, Truncated cube in square and dividend square geometrics were considered and fabricated through fused deposition modelling technique. The proposed structures were additively manufactured with four different thermoplastic polymer based filament materials and their influence on the crashworthiness characteristics were investigated experimentally. The obtained results revealed that the PLA-CF based KC configuration exhibited SEA of 2.50 kJ g−1 and the maximum value of CFE is 84.91% for PETG-CF based KC configuration. Furthermore, the experimental results indicated that the proposed thermoplastic polymer composite based lattice cubic structures are potentially a suitable component for crashworthiness applications owing to their significant energy absorption ability.

This study aimed to investigate the crystallographic, functional group and microstructural analysis of elephant grass biochar reinforced hybrid polystyrene composite doped with aluminium. The composites were prepared by the mixing and hand-layup technique. Composites were characterised by x-ray diffractometry, Fourier transform infra-red spectroscopy and scanning electron microscope. It was observed that crystallographic properties of the composite were improved by aluminium doping. Crystallite size and d-spacing were found to decrease from 6.3542 to 5.2453 nm and 3.183 to 2.362 Å respectively due to 8% aluminium doping. Functional group analysis revealed that doping affected interactions between biochar and polystyrene resin. Microstructural analysis revealed that dispersion was optimal at 2% doping and interfacial adhesion was optimal at 8% doping.

The aim of this research is to produce more environmentally friendly materials for offshore applications. Due to their high water absorption, cellulosic fibers are known to be hydrophilic, making composites reinforced with them perform poorly and unreliable in humid settings. Previous research has focused on the development of natural fiber-based composite materials, but none has focused on the optimization of these cellulosic-based fiber-reinforced composites for offshore applications where weight, water absorption, and strength are important considerations. This paper presents the optimization of the composite material P x G y E z (with x, y, and z representing the volume fraction of pineapple leaf fiber (PALF) (P), the volume fraction of glass fiber (G), and fiber length respectively in an epoxy matrix) using the grey relational analysis for offshore pressure vessels. The material at 10% PALF, 15% glass fiber, and 15 mm fiber length, which is, P10G15E15 was the optimum, having a grey relational grade of 0.716. Also, statistical analysis showed that the treated PALF fibers contributed 45.73% to the water absorption properties of the P x G y E z composites as compared to the 0.3% contribution of glass fiber to the grey relational grade and a 9.5% contribution of fiber length. Also, there was an improvement in the grey relational grade by 73.61%. SEM and Fourier-transform infrared spectroscopy (FTIR) analysis showed microstructural and chemical formations that explained the water absorption behavior of the optimized hybrid composite. Also, regression analysis was carried out and an equation was developed for the prediction of grey relational grades at different combinations of P x G y E z . A thick pressure vessel developed with the optimized material was simulated and results showed operational reliability with its yield starting at 30.01 MPa, which is 44.98% higher than the 20.7 MPa limit by the ASME X Class I cylinders.

The need to develop radar absorbing materials (RAMs) that meet the structural requirement of defense applications is growing swiftly, due to the extensive use of electromagnetic waves in Radar. With the major developments and extensive use of Radar in military applications, the role of Radar absorbing, light weight and high strength structures has become a prime objective for researcher working on the development of RAMs. Various composites have been developed by using reinforcements which are dielectric, such as carbon nanotubes (CNT), magnetic materials like ferrites, that have been extensively used for reinforcement when developing RAMs. Ferromagnetic materials have a high density and can only achieve a narrow bandwidth of absorption. CNT have very good electrical, mechanical and thermal properties and can achieve high dielectric losses but their complex synthesis process is a barrier to commercial applications. Research on reinforcing multi-walled carbon nanotubes (MWCNT) with ferrites and metal oxides can also be extended to the study of thermoplastic polymers like polyether ether ketone and polyaryletherketone, which are gaining prominence in aeronautical applications, owing to their superior mechanical and low moisture absorbing properties. Further research can be carried out on reinforcing metal oxides, as metal oxides, when reinforced with MWCNT enhance the dielectric properties which improve the reflection losses as reported in a few studies.

Deterioration of the physical properties of fiber-reinforced composites is inevitable under a high temperature and humidity environment. The resin transfer molding (RTM) process for large composite parts is often accompanied by micropore formation, making the composite more sensitive to water absorption. In this study, carbon fiber-reinforced composite specimens were manufactured using the RTM process at room temperature, and their water absorption and mechanical properties were investigated. The water absorption was saturated after about 40 d, and the absorption ratio was higher at 75 °C than at 50 °C. The tensile strength of water-soaked specimens was decreased by 15%, exhibiting interlaminar delamination. However, plasticization of the cured epoxy resin by water increased interlaminar fracture toughness. These results indicate that water absorption accelerated interlaminar cracking initiated by micropore and interfacial failure in toughened resin, especially under low-temperature curing condition.

Additive manufacturing technology is extensively used in aeronautical applications, especially in designing the sandwich composite structures for repair tasks. However, the composite structures are vulnerable to impact loadings because of their exposure to, for instance, loading field carriages, flying debris, and bird strikes. This may lead to crack propagation and ultimately the structural failure. Therefore, it is important to investigate the mechanical behavior of sandwich composite structures under low-velocity impact. In this research, carbon fiber fabric reinforced 3D-printed thermoplastic composite of hexagonal honeycomb cores structures were fabricated with different unit cells (6, 8, and 10 mm) and varying materials (polylactic acid (PLA), PLA-Wood and PLA-Carbon). A drop weight impact test was performed under impact energies (5, 8, and 11 J) to determine the energy absorption performance of the structures whereas the surface morphology was analyzed using a high-intensity optical microscope. Comparing unit cells of materials used, it is observed that the unit cell of 8 mm is the best configuration for lightweight materials with impressive energy absorption capabilities. Under an impact energy of 11 J, the PLA-Wood of unit cell 8 mm shows 9.22 J higher in energy absorption than unit cell 10 mm which is 7.44 J due to intermediate stiffness that resists further deformation. While the filled PLA shows the PLA-Wood material offers better performance in energy absorption capability compared to PLA-Carbon. The PLA-Wood demonstrates 9.22 J more energy absorption for an unit cell 8 mm under an impact energy of 11 J than the PLA-Carbon, which is 8.49 J. This is due to the good compatibility between the hydroxyl groups of the polymer matrix and lignocellulose filler, which translates to better stiffness.

A highly sensitive, reliable, and reproducible sensor for detecting hydrazine was fabricated using a porous cobalt oxide (Co2O3) nanosheets electrode. The Caffeine assisted Co2O3 nanosheets were prepared by a low-temperature aqueous chemical growth method. The morphology, phase purity, and porosity of Co2O3 nanosheets were examined via SEM, XRD, and BET techniques. SEM results reveal the hexagonal sheet-like morphology of synthesized Co2O3 nanosheets, while the XRD technique illustrates high phase purity. Furthermore, the BET technique demonstrated the increased surface area exhibited by the newly synthesized Co2O3 nanomaterial. The hydrazine sensor based on the Co3O4 nanosheet electrode demonstrated relatively high sensitivity (1.632 μA cm−2 μM−1) and a rather low detection limit (0.05 μM) due to the fast electro-oxidation of hydrazine catalyzed by Co3O4 nanosheets. The unique porous structure of Co3O4 nanosheets offers a promising probe candidate for efficient electrochemical sensors of hydrazine.